Cas no 105037-92-1 (Haplomyrtin)
Haplomyrtin structure
Product Name:Haplomyrtin
CAS No:105037-92-1
MF:C20H14O7
MW:366.320966243744
CID:1149128
Update Time:2024-07-26
Haplomyrtin Chemical and Physical Properties
Names and Identifiers
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- Haplomyrtin
- Naphtho[2,3-c]furan-1(3H)-one, 9-(1,3-benzodioxol-5-yl)-4,7-dihydroxy-6-methoxy-
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- Inchi: 1S/C20H14O7/c1-24-15-6-11-10(5-13(15)21)17(18-12(19(11)22)7-25-20(18)23)9-2-3-14-16(4-9)27-8-26-14/h2-6,21-22H,7-8H2,1H3
- InChI Key: IFYIHGHEIRCOSQ-UHFFFAOYSA-N
- SMILES: COC1C(O)=CC2C(=C(C3=C(C=2C2C=C4C(OCO4)=CC=2)C(=O)OC3)O)C=1
Computed Properties
- Exact Mass: 366.07392
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- XLogP3: 1.398
Experimental Properties
- Density: 1.542±0.06 g/cm3(Predicted)
- Boiling Point: 676.3±55.0 °C(Predicted)
- PSA: 94.45
- pka: 7.82±0.20(Predicted)
Haplomyrtin Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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